Cas no 103059-08-1 (Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-
• CAS No: 103059-08-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1135472
• Update Time: 2024-07-27

Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-4-methyl-5-nitro-

• Inchi： 1S/C11H15NO3/c1-7-5-8(11(2,3)4)10(13)6-9(7)12(14)15/h5-6,13H,1-4H3
• InChI Key： JJEHYIOUADLUIA-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 209.105193g/mol
• Monoisotopic Mass: 209.105193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.24g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Melting Point: 96-98 °C
• Boiling Point: 306.2±42.0 °C(Predicted)
• pka: 10.12±0.24(Predicted)